Cas no 1031992-97-8 (2-{[6-methyl-2-(4-phenylpiperazin-1-yl)pyrimidin-4-yl]oxy}-N-(3,4,5-trimethoxyphenyl)acetamide)

• Product Name: 2-{[6-methyl-2-(4-phenylpiperazin-1-yl)pyrimidin-4-yl]oxy}-N-(3,4,5-trimethoxyphenyl)acetamide
• CAS No: 1031992-97-8
• MF: C₂₆H₃₁N₅O₅
• MW: 493.554846048355
• CID: 5383613
• Update Time: 2025-05-23

2-{[6-methyl-2-(4-phenylpiperazin-1-yl)pyrimidin-4-yl]oxy}-N-(3,4,5-trimethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[6-methyl-2-(4-phenylpiperazin-1-yl)pyrimidin-4-yl]oxy-N-(3,4,5-trimethoxyphenyl)acetamide
• 2-{[6-methyl-2-(4-phenylpiperazin-1-yl)pyrimidin-4-yl]oxy}-N-(3,4,5-trimethoxyphenyl)acetamide

• Inchi： 1S/C26H31N5O5/c1-18-14-24(29-26(27-18)31-12-10-30(11-13-31)20-8-6-5-7-9-20)36-17-23(32)28-19-15-21(33-2)25(35-4)22(16-19)34-3/h5-9,14-16H,10-13,17H2,1-4H3,(H,28,32)
• InChI Key： ABAQGSUVROOERQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC(OC)=C(OC)C(OC)=C1)(=O)COC1C=C(C)N=C(N2CCN(C3=CC=CC=C3)CC2)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-{[6-methyl-2-(4-phenylpiperazin-1-yl)pyrimidin-4-yl]oxy}-N-(3,4,5-trimethoxyphenyl)acetamide

Comprehensive Analysis of 2-{[6-methyl-2-(4-phenylpiperazin-1-yl)pyrimidin-4-yl]oxy}-N-(3,4,5-trimethoxyphenyl)acetamide (CAS No. 1031992-97-8)

In the realm of pharmaceutical and biochemical research, 2-{[6-methyl-2-(4-phenylpiperazin-1-yl)pyrimidin-4-yl]oxy}-N-(3,4,5-trimethoxyphenyl)acetamide (CAS No. 1031992-97-8) has emerged as a compound of significant interest. This molecule, with its intricate structure and potential applications, is increasingly being explored for its pharmacological properties. Researchers are particularly intrigued by its pyrimidine and piperazine moieties, which are known to play critical roles in drug design and development.

The compound's acetamide linkage and trimethoxyphenyl group further enhance its versatility, making it a candidate for various therapeutic applications. Recent studies have highlighted its potential in modulating specific biological pathways, which aligns with the growing demand for targeted therapies in modern medicine. As the scientific community delves deeper into precision medicine, compounds like 1031992-97-8 are gaining traction due to their ability to interact with high specificity.

One of the most searched topics in this context is the structure-activity relationship (SAR) of such compounds. Researchers and students often query how the methyl and phenylpiperazin-1-yl groups influence the compound's bioavailability and binding affinity. These questions underscore the importance of computational chemistry and molecular docking studies in predicting the behavior of 2-{[6-methyl-2-(4-phenylpiperazin-1-yl)pyrimidin-4-yl]oxy}-N-(3,4,5-trimethoxyphenyl)acetamide in biological systems.

Another hot topic is the compound's potential role in neuropharmacology. Given the presence of the piperazine ring, which is a common feature in many CNS-active drugs, there is speculation about its applicability in treating neurological disorders. This aligns with the increasing public interest in mental health and neurodegenerative diseases, making it a relevant subject for both academic and public discourse.

From a synthetic chemistry perspective, the compound's multi-step synthesis and purification challenges are frequently discussed. Enthusiasts and professionals alike search for optimized synthetic routes to produce 1031992-97-8 with high yield and purity. This reflects the broader trend of green chemistry and sustainable synthesis, where efficiency and environmental impact are paramount.

In conclusion, 2-{[6-methyl-2-(4-phenylpiperazin-1-yl)pyrimidin-4-yl]oxy}-N-(3,4,5-trimethoxyphenyl)acetamide (CAS No. 1031992-97-8) represents a fascinating area of study with wide-ranging implications. Its unique structure and potential applications make it a compound worth watching in the evolving landscape of drug discovery and biochemical research. As interest in personalized medicine and targeted drug delivery continues to grow, this compound may well become a cornerstone in future therapeutic innovations.